Cas no 117044-03-8 (4-hydrazinylpyridazine hydrochloride)

• Product Name: 4-hydrazinylpyridazine hydrochloride
• CAS No: 117044-03-8
• MF: C₄H₇ClN₄
• MW: 146.57817864418
• CID: 860300
• Update Time: 2025-10-28

4-hydrazinylpyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinylpyridazine hydrochloride
• pyridazin-4-ylhydrazine,hydrochloride
• 4-Hydrazinopyridazine hydrochloride
• Pyridazine,4-hydrazinyl-,hydrochloride

• Inchi： 1S/C4H6N4.ClH/c5-8-4-1-2-6-7-3-4;/h1-3H,5H2,(H,6,8);1H
• InChI Key： HHNKBBKUWRKYHL-UHFFFAOYSA-N
• SMILES： C1=NN=CC=C1NN.[H]Cl

Computed Properties

• Exact Mass: 146.03611

Experimental Properties

• Melting Point: 240-242 °C (decomposition)
• PSA: 63.83

Additional information on 4-hydrazinylpyridazine hydrochloride

Introduction to 4-hydrazinylpyridazine hydrochloride (CAS No. 117044-03-8)

4-hydrazinylpyridazine hydrochloride, identified by the chemical abstracts service number 117044-03-8, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the hydrazine derivative class, characterized by its pyridazine core structure, which imparts unique reactivity and potential biological activity. The hydrochloride salt form enhances its solubility, making it more amenable for various experimental applications in drug discovery and molecular biology.

The structural motif of 4-hydrazinylpyridazine encompasses a pyridazine ring substituted with a hydrazine group at the 4-position. This configuration is particularly intriguing due to the dual reactivity of the hydrazine moiety, which can participate in various chemical transformations such as condensation reactions, metal coordination, and biological interactions. The hydrochloride salt form further stabilizes the compound, ensuring consistent performance in synthetic and analytical procedures.

In recent years, 4-hydrazinylpyridazine hydrochloride has garnered attention in the development of novel therapeutic agents. Its structural features suggest potential applications in modulating enzyme activity, particularly those involving transition metal catalysis or redox processes. The hydrazine group can act as a ligand for metal ions, facilitating the design of metal-organic frameworks or catalysts for organic synthesis. Additionally, its ability to form stable complexes with metals makes it a candidate for studying metalloprotein interactions and redox signaling pathways.

One of the most promising areas of research involving 4-hydrazinylpyridazine hydrochloride is its role in anticancer therapy. Studies have demonstrated that hydrazine derivatives can interfere with key metabolic pathways in cancer cells, such as polyamine metabolism or DNA repair mechanisms. The pyridazine ring further enhances its bioactivity by serving as a scaffold for drug optimization through structural modifications. Researchers have explored analogs of 4-hydrazinylpyridazine hydrochloride to improve their selectivity and efficacy in targeting cancer cells while minimizing toxicity to healthy tissues.

The compound's reactivity also makes it valuable in chemical biology investigations. For instance, it can be used to probe enzyme mechanisms by serving as a substrate or inhibitor in enzymatic reactions. Its ability to form covalent bonds with biomolecules allows for the development of probes that can track protein-protein interactions or post-translational modifications. These applications are particularly relevant in understanding signaling networks and disease pathogenesis.

From a synthetic chemistry perspective, 4-hydrazinylpyridazine hydrochloride serves as a versatile building block for constructing more complex molecules. The hydrazine group can undergo reactions such as cycloadditions, oxidation-reduction cycles, or nucleophilic substitutions, enabling the creation of diverse chemical libraries. This flexibility is crucial in high-throughput screening programs aimed at identifying lead compounds for drug development.

The pharmaceutical industry has shown interest in 4-hydrazinylpyridazine hydrochloride due to its potential therapeutic applications. Preclinical studies have explored its effects on various disease models, including inflammation, neurodegeneration, and infectious diseases. The compound's ability to modulate biological pathways suggests that it could be developed into treatments for conditions where dysregulation of these pathways plays a role. Furthermore, its solubility profile enhances its suitability for formulation into oral or injectable drugs.

In conclusion, 4-hydrazinylpyridazine hydrochloride (CAS No. 117044-03-8) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features enable diverse applications ranging from catalysis and material science to drug discovery and molecular biology. As research continues to uncover new aspects of its bioactivity and reactivity, this compound is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation.